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Compound of Interest

Compound Name: 3-Butenylamine hydrochloride

Cat. No.: B123349

An In-depth Technical Guide to the Safety and Handling of 3-Butenylamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Butenylamine
hydrochloride (CAS No. 17875-18-2), a reactive primary amine used in organic synthesis.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of experimental work.

Hazard Identification and Classification

3-Butenylamine hydrochloride is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. It is crucial to understand its
specific hazards to implement appropriate safety measures.

GHS Hazard Classification:
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Hazard Class Category
Acute Toxicity, Oral 3
Skin Irritation 2
Serious Eye Damage 1
Respiratory Sensitization 1

Specific Target Organ Toxicity (Single Exposure)

3 (Respiratory system)

Signal Word:Danger[1][2]

GHS Pictograms:

Pictogram Hazard

wialt text Acute Toxicity (fatal or toxic)

wialt text Skin Corrosion/Serious Eye Damage
Respiratory

aalt text Sensitizer/Carcinogen/Mutagen/Reproductive

Toxicity/Target Organ Toxicity

Hazard Statements:[1][2][3]
e H301: Toxic if swallowed.
e H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

o H335: May cause respiratory irritation.
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Precautionary Statements:[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P342 + P311: If experiencing respiratory symptoms: Call a POISON CENTER or
doctor/physician.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Butenylamine hydrochloride is
essential for its proper storage and handling.

Property Value

Molecular Formula CaH1oCIN[2][4][5][6]

Molecular Weight 107.58 g/mol [3][4]

Appearance White to light yellow solid/powder/crystal[5]
Melting Point 176-180 °C[1][6]

Solubility Soluble in water[5]

Store at 4°C or room temperature in a dark, dry,
Storage Conditions sealed container, away from moisture.[2][4] It is

noted to be air-sensitive and hygroscopic.

Experimental Protocols: Safe Handling and
Emergency Procedures
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While specific experimental protocols will vary, the following general procedures must be
followed when handling 3-Butenylamine hydrochloride.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is mandatory.

Protection Type Specification

Wear chemical safety goggles and a face shield.

[7]

Eye/Face Protection

_ . Wear chemically resistant gloves (e.qg., nitrile)
Skin Protection

and a lab coat. Ensure full skin coverage.

Use a NIOSH-approved respirator with an
appropriate cartridge (e.g., type P2) or a dust

Respiratory Protection mask (type N95) if ventilation is inadequate or
dust is generated. Work should be conducted in
a chemical fume hood.[7]

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If respiratory
Inhalation symptoms occur, call a POISON CENTER or

doctor immediately. If not breathing, provide

artificial respiration.[7]

Immediately remove all contaminated clothing.
Skin Contact Rinse the skin with plenty of water for at least 15

minutes. Call a physician immediately.[7]

Rinse cautiously with water for several minutes,
holding the eyelids open. Remove contact

Eye Contact lenses if present and easy to do. Continue
rinsing for at least 15 minutes. Seek immediate

medical attention.[7]

Rinse mouth. DO NOT induce vomiting.
Ingestion Immediately call a POISON CENTER or doctor.

[7]

Spill and Disposal Procedures

o Spill Response: Evacuate the area. Wear full PPE. Avoid generating dust. Use spark-proof
tools and explosion-proof equipment.[7] Soak up the spill with an inert absorbent material
and collect it in a suitable, closed container for disposal.[7]

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[7]

Visualized Workflows and Relationships

The following diagrams illustrate key logical relationships and workflows for handling 3-
Butenylamine hydrochloride safely.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b123349?utm_src=pdf-body
https://www.benchchem.com/product/b123349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identify Hazards Assess Risks
(Acute Toxicity, Corrosive) (Inhalation, Contact, Ingestion)

dictates

Engineering Controls Administrative Controls
(Fume Hood) (SOPs, Training)

complemented by reinforced by

plan for plan for

Personal Protective Equipment : Exposure Response . L
(Gloves, Goggles, Respirator) Spill Response (First Aid) Fire Fighting
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Start: Prepare for Handling

1. Prepare Work Area
(Ensure fume hood is operational, clear of clutter)

l

2. Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

3. Retrieve Chemical from Storage
(Note hygroscopic/air-sensitive nature)

'

4. Weigh and Transfer
(Perform in fume hood, avoid dust generation)

l

5. Add to Reaction Vessel
(Use appropriate techniques to minimize exposure)

:

6. Clean Up Work Area
(Decontaminate surfaces, dispose of waste)

:

7. Doff PPE Correctly
(Avoid cross-contamination)

End: Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [safety and handling precautions for 3-Butenylamine
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123349#safety-and-handling-precautions-for-3-
butenylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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